Cas no 7298-90-0 (2-amino-3-(3-chloro-4-hydroxyphenyl)propanoic acid)

• Product Name: 2-amino-3-(3-chloro-4-hydroxyphenyl)propanoic acid
• CAS No: 7298-90-0
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• MDL: MFCD00114551
• CID: 977706
• PubChem ID: 119226
• Update Time: 2025-08-05

2-amino-3-(3-chloro-4-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-chlorotyrosine
• 3-CHLORO-DL-TYROSINE
• DL-CHLORO-4-HYDROXYPHENYLALANINE
• 2-amino-3-(3-chloro-4-hydroxyphenyl)propanoic acid
• 3-CHLOROTYROSINE, DL-
• TYROSINE, 3-CHLORO-, (+/-)-
• ACWBBAGYTKWBCD-UHFFFAOYSA-N
• GTPL5114
• A838069
• FT-0615491
• 7298-90-0
• EN300-1965178
• AKOS009158821
• DTXSID10864059
• PD047966
• H-D-Tyr(3-Cl)-OH
• 2-azanyl-3-(3-chloranyl-4-oxidanyl-phenyl)propanoic acid
• Monochlorotyrosine
• SY101146
• WK019939LW
• UNII-WK019939LW
• L-(8CI)-3-chloro-Tyrosine
• DL-3-chlorotyrosine
• Q27073727
• SCHEMBL157442
• Tyrosine, 3-chloro-
• H-Tyr(3-Cl)-OH
• chlorotyrosine
• 3-Cl-D-Tyr-OH

• MDL： MFCD00114551
• Inchi： 1S/C9H10ClNO3/c10-6-3-5(1-2-8(6)12)4-7(11)9(13)14/h1-3,7,12H,4,11H2,(H,13,14)
• InChI Key： ACWBBAGYTKWBCD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(C(=O)O)N)O

Computed Properties

• Exact Mass: 215.0349209g/mol
• Monoisotopic Mass: 215.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(3-chloro-4-hydroxyphenyl)propanoic acid

Comprehensive Overview of 2-amino-3-(3-chloro-4-hydroxyphenyl)propanoic acid (CAS No. 7298-90-0)

2-amino-3-(3-chloro-4-hydroxyphenyl)propanoic acid (CAS No. 7298-90-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a chlorinated aromatic amino acid derivative, plays a pivotal role in the synthesis of bioactive molecules. Its unique structure, featuring a chloro-hydroxyphenyl moiety, makes it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications in designing enzyme inhibitors and receptor modulators, which are critical in treating metabolic disorders and neurological conditions.

The growing interest in 2-amino-3-(3-chloro-4-hydroxyphenyl)propanoic acid is reflected in the increasing number of searches for terms like "CAS 7298-90-0 uses", "chlorinated amino acid synthesis", and "hydroxyphenyl derivatives in medicine". These queries highlight the compound's relevance in modern scientific inquiries. Its structural similarity to naturally occurring amino acids, such as tyrosine and phenylalanine, further underscores its importance in studying amino acid metabolism and protein engineering. Recent studies have explored its role in peptide-based therapeutics, a hot topic in precision medicine.

From a synthetic chemistry perspective, 2-amino-3-(3-chloro-4-hydroxyphenyl)propanoic acid is synthesized through multi-step organic reactions, often involving halogenation and hydroxylation of aromatic precursors. The compound's chirality is another area of focus, as enantiopure forms are essential for pharmaceutical applications. Researchers frequently search for "stereoselective synthesis of 7298-90-0" and "chiral resolution methods", indicating the demand for optimized production techniques. Advances in green chemistry have also spurred interest in eco-friendly synthesis routes for this compound.

In the context of drug discovery, 2-amino-3-(3-chloro-4-hydroxyphenyl)propanoic acid serves as a building block for small-molecule drugs targeting G-protein-coupled receptors (GPCRs). Its chloro-hydroxyphenyl group enhances binding affinity to specific protein targets, making it a versatile scaffold. Searches like "GPCR modulators derived from 7298-90-0" and "structure-activity relationship of chlorinated amino acids" reflect the compound's therapeutic potential. Additionally, its role in neurotransmitter analog development aligns with the rising focus on central nervous system (CNS) disorders.

The analytical characterization of 2-amino-3-(3-chloro-4-hydroxyphenyl)propanoic acid involves techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and confirm structural integrity, which are critical for regulatory compliance. Queries like "HPLC analysis of CAS 7298-90-0" and "NMR spectra interpretation" are common among quality control professionals. The compound's stability under various pH conditions and thermal stress is also a key consideration for formulation scientists.

Beyond pharmaceuticals, 2-amino-3-(3-chloro-4-hydroxyphenyl)propanoic acid finds applications in agricultural chemistry and material science. Its chlorinated aromatic structure contributes to the development of herbicides and polymer additives. Searches for "agrochemical derivatives of 7298-90-0" and "chlorophenyl compounds in materials" demonstrate its cross-disciplinary utility. The compound's bioactivity and structural versatility continue to inspire innovation across multiple industries.

In summary, 2-amino-3-(3-chloro-4-hydroxyphenyl)propanoic acid (CAS No. 7298-90-0) is a multifaceted compound with broad applications in pharmaceuticals, agriculture, and materials science. Its unique chloro-hydroxyphenyl moiety and amino acid backbone make it a valuable tool for researchers. As scientific inquiries evolve, this compound remains at the forefront of drug design and chemical innovation, addressing some of the most pressing challenges in modern science.